ICI 204,448 HYDROCHLORIDE
ICI 204,448 HYDROCHLORIDE
Brand Name:
Vulcanchem
CAS No.:
121264-04-8
VCID:
VC0043899
InChI:
InChI=1S/C23H26Cl2N2O4.ClH/c1-26(22(28)12-16-7-8-19(24)20(25)11-16)21(14-27-9-2-3-10-27)17-5-4-6-18(13-17)31-15-23(29)30;/h4-8,11,13,21H,2-3,9-10,12,14-15H2,1H3,(H,29,30);1H
SMILES:
CN(C(CN1CCCC1)C2=CC(=CC=C2)OCC(=O)O)C(=O)CC3=CC(=C(C=C3)Cl)Cl.Cl
Molecular Formula:
C23H27Cl3N2O4
Molecular Weight:
501.8 g/mol
ICI 204,448 HYDROCHLORIDE
CAS No.: 121264-04-8
Main Products
VCID: VC0043899
Molecular Formula: C23H27Cl3N2O4
Molecular Weight: 501.8 g/mol
| CAS No. | 121264-04-8 |
|---|---|
| Product Name | ICI 204,448 HYDROCHLORIDE |
| Molecular Formula | C23H27Cl3N2O4 |
| Molecular Weight | 501.8 g/mol |
| IUPAC Name | 2-[3-[1-[[2-(3,4-dichlorophenyl)acetyl]-methylamino]-2-pyrrolidin-1-ylethyl]phenoxy]acetic acid;hydrochloride |
| Standard InChI | InChI=1S/C23H26Cl2N2O4.ClH/c1-26(22(28)12-16-7-8-19(24)20(25)11-16)21(14-27-9-2-3-10-27)17-5-4-6-18(13-17)31-15-23(29)30;/h4-8,11,13,21H,2-3,9-10,12,14-15H2,1H3,(H,29,30);1H |
| Standard InChIKey | FNDGLVOYAQNQPE-UHFFFAOYSA-N |
| SMILES | CN(C(CN1CCCC1)C2=CC(=CC=C2)OCC(=O)O)C(=O)CC3=CC(=C(C=C3)Cl)Cl.Cl |
| Canonical SMILES | CN(C(CN1CCCC1)C2=CC(=CC=C2)OCC(=O)O)C(=O)CC3=CC(=C(C=C3)Cl)Cl.Cl |
| Synonyms | (S)-2-(3-(1-(2-(3,4-dichlorophenyl)-N-methylacetamido)-2-(pyrrolidin-1-yl)ethyl)phenoxy)acetic acid hydrochloride |
| PubChem Compound | 129407 |
| Last Modified | Nov 11 2021 |
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